Cas no 88229-34-9 (Benzamide, N-(diphenylmethyl)-4-nitro-)

• Product Name: Benzamide, N-(diphenylmethyl)-4-nitro-
• CAS No: 88229-34-9
• MF: C₂₀H₁₆N₂O₃
• MW: 332.352644920349
• CID: 640491
• PubChem ID: 676068
• Update Time: 2025-04-19

Benzamide, N-(diphenylmethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(diphenylmethyl)-4-nitro-
• N-benzhydryl-4-nitrobenzamide
• DTXSID50350244
• CBMicro_007391
• CHEMBL4068101
• Oprea1_810543
• SCHEMBL19380438
• SMSF0005658
• AKOS003236883
• 88229-34-9
• BIM-0007541.P001
• Oprea1_804083
• N-(diphenylmethyl)-4-nitrobenzamide
• CB09813

• Inchi： 1S/C20H16N2O3/c23-20(17-11-13-18(14-12-17)22(24)25)21-19(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-14,19H,(H,21,23)
• InChI Key： QOFQAPLKOBQCKQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 332.11609238g/mol
• Monoisotopic Mass: 332.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 74.9Ų